N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 3-(benzenesulfonamido)-N-tert-butylbenzamide
• InChI: InChI=1S/C17H20N2O3S/c1-17(2,3)18-16(20)13-8-7-9-14(12-13)19-23(21,22)15-10-5-4-6-11-15/h4-12,19H,1-3H3,(H,18,20)
• InChI Key: AYXPNYGHAAWKKG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a small molecule inhibitor of several protein kinases, including Raf kinase and vascular endothelial growth factor receptor (VEGFR) tyrosine kinase. These kinases are involved in the regulation of cell growth, differentiation, and angiogenesis, making BAY 43-9006 a promising candidate for the treatment of cancer and other diseases.

Mechanism of Action

N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 inhibits several protein kinases, including Raf kinase and VEGFR tyrosine kinase. Raf kinase is a key component of the MAPK/ERK signaling pathway, which is involved in the regulation of cell growth and differentiation. VEGFR tyrosine kinase is involved in the regulation of angiogenesis, the process by which new blood vessels are formed. By inhibiting these kinases, N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 disrupts the signaling pathways that promote cancer cell growth and angiogenesis.
Biochemical and Physiological Effects:
N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 has been shown to have several biochemical and physiological effects. It inhibits the phosphorylation of several downstream targets of Raf kinase, including MEK and ERK. It also inhibits the phosphorylation of VEGFR and its downstream targets, including AKT and mTOR. These effects lead to the inhibition of cell growth, induction of apoptosis, and inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 is that it is a potent inhibitor of several protein kinases, making it a useful tool for studying the role of these kinases in various biological processes. However, one limitation is that it can have off-target effects, inhibiting other kinases that are not its primary targets. This can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006. One area of interest is the development of new analogs of the compound that are more potent and selective inhibitors of specific kinases. Another area of interest is the investigation of the mechanisms by which N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 induces apoptosis in cancer cells. Finally, there is interest in the development of combination therapies that include N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 and other targeted agents for the treatment of cancer.

Scientific Research Applications

N-(tert-butyl)-3-[(phenylsulfonyl)amino]benzamide 43-9006 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including melanoma, renal cell carcinoma, and hepatocellular carcinoma. It has also been tested in preclinical and clinical trials for the treatment of these and other cancers.